Cas no 81471-20-7 (3-bromo-1-methyl-1H-indole)

• Product name: 3-bromo-1-methyl-1H-indole
• CAS No: 81471-20-7
• MF: C₉H₈NBr
• MW: 210.07052
• MDL: MFCD11102957
• CID: 703877
• PubChem ID: 13357736

3-bromo-1-methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 3-bromo-1-methyl-
• 3-bromo-1-methyl-1H-indole
• 3-bromo-1-methylindole
• EN300-171373
• SAYZMFSSIBFGNW-UHFFFAOYSA-N
• SCHEMBL1891947
• DTXSID90538145
• MB09274
• 81471-20-7
• CS-0054243
• AKOS009311695

• MDL： MFCD11102957
• Inchi： InChI=1S/C9H8BrN/c1-11-6-8(10)7-4-2-3-5-9(7)11/h2-6H,1H3
• InChI Key： SAYZMFSSIBFGNW-UHFFFAOYSA-N
• SMILES： CN1C=C(C2=CC=CC=C21)Br

Computed Properties

• Exact Mass: 208.98401g/mol
• Monoisotopic Mass: 208.98401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 4.9Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.42 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles